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Compound of Interest

Compound Name: YTHDC1-IN-1

Cat. No.: B12375072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YTHDC1-IN-1 is a selective and potent inhibitor of the N6-methyladenosine (m6A) reader

protein YTH Domain Containing 1 (YTHDC1). As a key regulator of mRNA splicing, nuclear

export, and stability, YTHDC1 has emerged as a promising therapeutic target in various

diseases, particularly in cancers such as acute myeloid leukemia (AML). These application

notes provide detailed information on the solubility, preparation, and use of YTHDC1-IN-1 for in

vitro studies, along with comprehensive experimental protocols.

Chemical Properties and Solubility
Proper handling and solubilization of YTHDC1-IN-1 are critical for obtaining reliable and

reproducible experimental results.
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Property Data

Molecular Formula C₁₃H₁₁Cl₂N₅

Molecular Weight 308.17 g/mol

CAS Number 2995344-53-9

Appearance Crystalline solid

Solubility in DMSO ≥ 25 mg/mL (with warming and sonication)

Solubility in Ethanol Poorly soluble

Solubility in Water Insoluble

Note: Due to its limited solubility in aqueous solutions, it is recommended to prepare a high-

concentration stock solution in DMSO.

Preparation of Stock Solutions
For in vitro experiments, YTHDC1-IN-1 is typically prepared as a stock solution in dimethyl

sulfoxide (DMSO).

Materials:

YTHDC1-IN-1 powder

Anhydrous DMSO

Sterile, nuclease-free microcentrifuge tubes

Protocol:

Allow the YTHDC1-IN-1 vial to equilibrate to room temperature before opening.

Weigh the desired amount of YTHDC1-IN-1 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM).
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To aid dissolution, gently vortex the solution and warm it to 37°C for 10-15 minutes.

Sonication can also be used to facilitate solubilization.

Ensure the powder is completely dissolved before use.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Storage:

Store the DMSO stock solution at -20°C for short-term storage (up to 1 month).

For long-term storage, it is recommended to store the stock solution at -80°C (up to 6

months).[1]

YTHDC1 Signaling Pathway
YTHDC1 is a nuclear m6A reader that plays a crucial role in post-transcriptional gene

regulation. It recognizes and binds to m6A-modified mRNAs, influencing their splicing, nuclear

export, and stability. This regulation impacts various downstream cellular processes, including

cell proliferation, differentiation, and survival.
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YTHDC1-mediated regulation of mRNA fate.

Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol describes the use of an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay to determine the effect of YTHDC1-IN-1 on the viability of acute myeloid

leukemia (AML) cell lines, such as THP-1, MOLM-13, or NOMO-1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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